Single-chain multicolor-reporter templates for subcellular localization of molecular events in mammalian cells†
RSC Chemical Biology Pub Date: 2023-10-03 DOI: 10.1039/D3CB00077J
Abstract
Single-chain multicolor-reporter imaging templates were developed for the subcellular localization of molecular events in mammalian cells. The templates were constructed by tandem linkage of fluorescent protein variants – fused with luciferases and the subcellular localization signal peptides. The templates simultaneously reported steroid hormonal activities at different optical spectra in the subcellular compartments. The templates contribute to the expansion of a toolbox of optical probes for subcellular localization of molecular events in intact cells.
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Journal Name：RSC Chemical Biology
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